Cas no 2228668-16-2 (2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228668-16-2
• MF: C₈H₆Cl₂N₂O₂
• MW: 233.051439762115
• CID: 6070696
• PubChem ID: 165637414
• Update Time: 2025-07-19

2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid
• 2228668-16-2
• EN300-1978744

• Inchi： 1S/C8H6Cl2N2O2/c9-6-2-4(7(10)12-11-6)3-1-5(3)8(13)14/h2-3,5H,1H2,(H,13,14)
• InChI Key： KCETTZNVRCJTTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1CC1C(=O)O

Computed Properties

• Exact Mass: 231.9806328g/mol
• Monoisotopic Mass: 231.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228668-16-2)

2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid, with the CAS number 2228668-16-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound is characterized by its unique molecular structure, which includes a cyclopropane ring and a dichloropyridazine moiety, making it a valuable candidate for the development of novel drugs and agrochemicals.

The molecular formula of 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid is C₁₀H₇Cl₂N₂O₂, and its molecular weight is approximately 250.07 g/mol. The compound's structure features a cyclopropane ring attached to a dichloropyridazine ring through a carboxylic acid group. This unique structural arrangement confers the compound with specific chemical and physical properties that are of interest to researchers in various scientific disciplines.

In terms of its physical properties, 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility characteristics make it suitable for use in various experimental settings, including biological assays and chemical synthesis.

The chemical stability of 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid is another important aspect to consider. It is stable under normal laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, the compound is sensitive to high temperatures and should be stored at room temperature or below to maintain its integrity.

In the realm of pharmaceutical research, 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities and potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute found that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways.

In the agrochemical sector, 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid has been explored for its herbicidal properties. Research published in Pesticide Biochemistry and Physiology demonstrated that the compound effectively inhibits photosynthesis in certain weed species without causing significant harm to crops. This selective herbicidal activity makes it a promising candidate for the development of environmentally friendly herbicides.

The synthesis of 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 3,6-dichloropyridazine with cyclopropyl carboxylic acid chloride in the presence of a suitable base such as triethylamine. This method has been shown to produce high yields of the desired product with minimal side reactions.

To further enhance its utility in various applications, researchers have also explored modifications to the core structure of 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid. For example, substituting different functional groups on the cyclopropane ring or modifying the dichloropyridazine moiety can lead to compounds with altered biological activities and improved pharmacokinetic properties. These structural modifications are crucial for optimizing the compound's therapeutic potential and reducing potential side effects.

In conclusion, 2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228668-16-2) is a versatile compound with significant potential in both pharmaceutical and agrochemical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various health and agricultural challenges.